Cas no 648412-50-4 (2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester
• CAS No: 648412-50-4
• MF: C₈H₆N₂O₄S
• MW: 226.209240436554
• CID: 415403
• PubChem ID: 68825353
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester
• ethyl 5-cyano-4-nitrothiophene-2-carboxylate
• 648412-50-4
• DTXSID10739112
• SCHEMBL3881580

• Inchi： 1S/C8H6N2O4S/c1-2-14-8(11)6-3-5(10(12)13)7(4-9)15-6/h3H,2H2,1H3
• InChI Key： VRBQZRZRUPNRRJ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.00482785g/mol
• Monoisotopic Mass: 226.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų